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Compound of Interest

Compound Name: 7-Methylquinolin-8-amine

Cat. No.: B1267949 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount. This guide provides immediate, essential safety

and logistical information for 7-Methylquinolin-8-amine, including detailed personal protective

equipment (PPE) requirements, a step-by-step operational workflow for a typical synthetic

procedure, and a comprehensive disposal plan.

Quantitative Data Summary
The following table summarizes the key quantitative data for 7-Methylquinolin-8-amine and its

associated hazards.
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Property Value Reference

Molecular Formula C₁₀H₁₀N₂ [1]

Molecular Weight 158.20 g/mol [1]

Melting Point 46-48 °C [2]

Boiling Point (Predicted) 326.2 ± 27.0 °C [2]

Density (Predicted) 1.169 ± 0.06 g/cm³ [2]

GHS Hazard Statements H302, H312, H317, H411 [1][2]

Hazard Class

Acute Toxicity 4 (Oral), Acute

Toxicity 4 (Dermal), Skin

Sensitization 1, Aquatic

Chronic 2

[1]

GHS Hazard Statement Codes:

H302: Harmful if swallowed.[1][2]

H312: Harmful in contact with skin.[1][2]

H317: May cause an allergic skin reaction.[1][2]

H411: Toxic to aquatic life with long lasting effects.[1][2]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to ensure personal safety when handling 7-
Methylquinolin-8-amine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Methylquinolin-8-amine
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB0346223.htm
https://www.benchchem.com/product/b1267949?utm_src=pdf-body
https://www.benchchem.com/product/b1267949?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267949?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves should be inspected for

integrity before each use.

To prevent skin contact, as the

compound is harmful upon

dermal absorption.[3]

Eye/Face Protection

Chemical safety goggles with

side-shields or a full-face

shield.

To protect eyes from splashes

or dust particles of the solid

compound.[3][4]

Skin and Body Protection
A full-length laboratory coat

must be worn.

To protect skin and clothing

from contamination.[3]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood. If significant dust is

expected, a NIOSH-approved

respirator is recommended.

To prevent inhalation of the

compound, which can be

harmful.[3]

Experimental Workflow: Synthesis Involving 7-
Methylquinolin-8-amine
7-Methylquinolin-8-amine is a key intermediate in the synthesis of compounds such as

Baquiloprim.[5] The following diagram illustrates a typical workflow for a laboratory-scale

chemical synthesis involving a solid amine reactant like 7-Methylquinolin-8-amine.
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Preparation

Reaction

Work-up and Purification

Waste Disposal

Don PPE

Prepare Glassware and Reagents

Set up Reaction in Fume Hood

Weigh 7-Methylquinolin-8-amine

Dissolve in Appropriate Solvent

Add Other Reactants and Stir

Monitor Reaction Progress (e.g., TLC)

Quench Reaction

Extraction

Drying and Solvent Removal

Purification (e.g., Chromatography)

Segregate Waste Streams

Label and Seal Waste Containers
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Start: Waste Generation

Segregate Waste at Source

Solid Waste
(Contaminated gloves, paper towels, etc.)

Liquid Waste
(Unused solutions, reaction mixtures)

Sharps Waste
(Contaminated needles, broken glass)

Place in Labeled, Sealed, Puncture-Resistant Hazardous Waste Container

Store in Designated Satellite Accumulation Area

Arrange for Pickup by EHS or Licensed Disposal Company

End: Final Disposal at a Licensed Facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 7-
Methylquinolin-8-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267949#personal-protective-equipment-for-
handling-7-methylquinolin-8-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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